Cas no 1858354-35-4 (3-[2-(3-Amino-1H-pyrazol-1-yl)ethyl]pyrrolidin-2-one)

• Product Name: 3-[2-(3-Amino-1H-pyrazol-1-yl)ethyl]pyrrolidin-2-one
• CAS No: 1858354-35-4
• MF: C₉H₁₄N₄O
• MW: 194.233661174774
• CID: 5761556
• PubChem ID: 130878221
• Update Time: 2025-05-27

3-[2-(3-Amino-1H-pyrazol-1-yl)ethyl]pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1858354-35-4
• EN300-1109753
• 3-[2-(3-Amino-1H-pyrazol-1-yl)ethyl]pyrrolidin-2-one
• 3-[2-(3-Aminopyrazol-1-yl)ethyl]pyrrolidin-2-one
• 2-Pyrrolidinone, 3-[2-(3-amino-1H-pyrazol-1-yl)ethyl]-

• Inchi： 1S/C9H14N4O/c10-8-3-6-13(12-8)5-2-7-1-4-11-9(7)14/h3,6-7H,1-2,4-5H2,(H2,10,12)(H,11,14)
• InChI Key： VRPBFZLVYCQXBZ-UHFFFAOYSA-N
• SMILES： O=C1C(CCN2C=CC(N)=N2)CCN1

Computed Properties

• Exact Mass: 194.11676108g/mol
• Monoisotopic Mass: 194.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 486.8±15.0 °C(Predicted)
• pka: 16.45±0.40(Predicted)

Additional information on 3-[2-(3-Amino-1H-pyrazol-1-yl)ethyl]pyrrolidin-2-one

Comprehensive Overview of 3-[2-(3-Amino-1H-pyrazol-1-yl)ethyl]pyrrolidin-2-one (CAS No. 1858354-35-4)

3-[2-(3-Amino-1H-pyrazol-1-yl)ethyl]pyrrolidin-2-one (CAS No. 1858354-35-4) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, characterized by its pyrrolidin-2-one core and 3-amino-1H-pyrazole substituent, is a promising candidate for drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. Its molecular formula, C9H14N4O, and molecular weight of 194.24 g/mol make it a versatile intermediate in organic synthesis.

The growing interest in 3-[2-(3-Amino-1H-pyrazol-1-yl)ethyl]pyrrolidin-2-one is driven by its potential role in addressing unmet medical needs, such as cancer and inflammatory diseases. Researchers are particularly intrigued by its ability to modulate key biological pathways, including those involving protein kinases. This aligns with current trends in precision medicine, where targeted therapies are increasingly favored over traditional treatments. The compound's pyrazole moiety, known for its bioisosteric properties, enhances its binding affinity to biological targets, making it a valuable scaffold in medicinal chemistry.

From a synthetic perspective, CAS No. 1858354-35-4 is often synthesized via multi-step organic reactions, including condensation and cyclization processes. Its pyrrolidinone ring provides a rigid framework that can be further functionalized to improve pharmacokinetic properties. Recent advancements in green chemistry have also explored eco-friendly routes to produce this compound, addressing the pharmaceutical industry's push for sustainable practices. This is particularly relevant given the increasing demand for green synthesis methods in drug development.

In the context of drug discovery, 3-[2-(3-Amino-1H-pyrazol-1-yl)ethyl]pyrrolidin-2-one has been investigated for its potential as a small-molecule inhibitor. Its ability to interact with ATP-binding sites of kinases makes it a candidate for treating diseases like rheumatoid arthritis and certain cancers. The compound's amino-pyrazole group is critical for hydrogen bonding with target proteins, a feature often highlighted in computational drug design studies. This has led to its inclusion in virtual screening libraries, where researchers leverage AI-driven drug discovery tools to identify novel therapeutics.

The pharmacological profile of CAS No. 1858354-35-4 is also of interest due to its moderate lipophilicity and solubility, which are essential for oral bioavailability. These properties are frequently optimized in lead compound development, reflecting the industry's focus on drug-likeness and ADME (Absorption, Distribution, Metabolism, Excretion) parameters. Additionally, the compound's stability under physiological conditions makes it a viable candidate for further preclinical studies, a topic often searched by researchers in pharmacokinetics forums.

Beyond its therapeutic potential, 3-[2-(3-Amino-1H-pyrazol-1-yl)ethyl]pyrrolidin-2-one is also studied in material science. Its heterocyclic structure can contribute to the development of functional materials, such as polymers with tailored electronic properties. This interdisciplinary application underscores the compound's versatility, a quality highly sought after in both academic and industrial settings. Recent publications have explored its use in supramolecular chemistry, where it acts as a building block for self-assembling systems.

In summary, 3-[2-(3-Amino-1H-pyrazol-1-yl)ethyl]pyrrolidin-2-one (CAS No. 1858354-35-4) represents a multifaceted compound with broad applicability in drug discovery, material science, and sustainable chemistry. Its structural uniqueness and functional adaptability position it as a key player in advancing research across these fields. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in innovative research initiatives.